Cas no 1807208-09-8 (Ethyl 5-chloromethyl-2-cyano-3-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 5-chloromethyl-2-cyano-3-(trifluoromethoxy)benzoate
• CAS No: 1807208-09-8
• MF: C₁₂H₉ClF₃NO₃
• MW: 307.65297293663
• CID: 4796241
• Update Time: 2025-10-30

Ethyl 5-chloromethyl-2-cyano-3-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloromethyl-2-cyano-3-(trifluoromethoxy)benzoate

• Inchi： 1S/C12H9ClF3NO3/c1-2-19-11(18)8-3-7(5-13)4-10(9(8)6-17)20-12(14,15)16/h3-4H,2,5H2,1H3
• InChI Key： AGSAGRWRFITBCJ-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=C(C#N)C(C(=O)OCC)=C1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 393
• XLogP3: 3.4
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 5-chloromethyl-2-cyano-3-(trifluoromethoxy)benzoate

Recent Advances in the Study of Ethyl 5-chloromethyl-2-cyano-3-(trifluoromethoxy)benzoate (CAS: 1807208-09-8)

Ethyl 5-chloromethyl-2-cyano-3-(trifluoromethoxy)benzoate (CAS: 1807208-09-8) is a fluorinated aromatic ester that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its trifluoromethoxy and cyano functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the design of novel therapeutic agents, particularly in the areas of anti-inflammatory, antiviral, and anticancer research.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of Ethyl 5-chloromethyl-2-cyano-3-(trifluoromethoxy)benzoate as a key precursor in the synthesis of trifluoromethoxy-containing kinase inhibitors. The researchers demonstrated that the compound's unique electronic properties, imparted by the trifluoromethoxy group, enhance binding affinity to target proteins, thereby improving inhibitory potency. The study highlighted the compound's potential in overcoming drug resistance mechanisms in cancer therapy.

In another recent development, a team from the University of Cambridge reported the use of Ethyl 5-chloromethyl-2-cyano-3-(trifluoromethoxy)benzoate in the development of novel antiviral agents. The compound's chloromethyl group was utilized to introduce reactive sites for further functionalization, enabling the creation of derivatives with potent activity against RNA viruses, including SARS-CoV-2 variants. The findings, published in Bioorganic & Medicinal Chemistry Letters, underscore the compound's versatility in drug design.

Further research has explored the compound's metabolic stability and pharmacokinetic properties. A 2024 study in Drug Metabolism and Disposition revealed that the trifluoromethoxy group significantly enhances metabolic stability compared to non-fluorinated analogs, making it an attractive scaffold for prolonged drug action. This property is particularly valuable in the development of long-acting therapeutics for chronic conditions.

Despite these promising findings, challenges remain in the large-scale synthesis and purification of Ethyl 5-chloromethyl-2-cyano-3-(trifluoromethoxy)benzoate. Recent advancements in flow chemistry and continuous manufacturing processes, as reported in Organic Process Research & Development, have addressed some of these issues, offering more efficient and scalable production methods. These technological improvements are expected to facilitate broader adoption of this compound in pharmaceutical research and development.

Looking forward, the unique structural features of Ethyl 5-chloromethyl-2-cyano-3-(trifluoromethoxy)benzoate position it as a valuable building block in drug discovery. Its combination of electronic effects, metabolic stability, and synthetic versatility makes it particularly suited for the development of next-generation therapeutics. Ongoing research is exploring its potential in targeted drug delivery systems and as a scaffold for PROTAC (Proteolysis Targeting Chimera) molecules, representing exciting new directions for this compound in biomedical applications.